Cas no 88346-46-7 (Pyrazine, 2,5-dibutyl-3-chloro-)

• Product Name: Pyrazine, 2,5-dibutyl-3-chloro-
• CAS No: 88346-46-7
• MF: C₁₂H₁₉ClN₂
• MW: 226.745661973953
• CID: 636220
• PubChem ID: 13143715
• Update Time: 2025-04-19

Pyrazine, 2,5-dibutyl-3-chloro- Chemical and Physical Properties

Names and Identifiers

• Pyrazine, 2,5-dibutyl-3-chloro-
• 2,5-dibutyl-3-chloropyrazine
• DTXSID30521516
• 88346-46-7

• Inchi： 1S/C12H19ClN2/c1-3-5-7-10-9-14-11(8-6-4-2)12(13)15-10/h9H,3-8H2,1-2H3
• InChI Key： JAHOTFJUWBOJLS-UHFFFAOYSA-N
• SMILES： ClC1C(CCCC)=NC=C(CCCC)N=1

Computed Properties

• Exact Mass: 226.1236763g/mol
• Monoisotopic Mass: 226.1236763g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 6
• Complexity: 164
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 25.8Ų